Cas no 2680702-25-2 (benzyl N-{1-(hydroxymethyl)-2,2-dimethylcyclopropylmethyl}carbamate)

• Product Name: benzyl N-{1-(hydroxymethyl)-2,2-dimethylcyclopropylmethyl}carbamate
• CAS No: 2680702-25-2
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5647079
• PubChem ID: 165937074
• Update Time: 2025-06-09

benzyl N-{1-(hydroxymethyl)-2,2-dimethylcyclopropylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28281628
• 2680702-25-2
• benzyl N-{[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]methyl}carbamate
• benzyl N-{1-(hydroxymethyl)-2,2-dimethylcyclopropylmethyl}carbamate

• Inchi： 1S/C15H21NO3/c1-14(2)9-15(14,11-17)10-16-13(18)19-8-12-6-4-3-5-7-12/h3-7,17H,8-11H2,1-2H3,(H,16,18)
• InChI Key： RRMWYOSAGPTUNF-UHFFFAOYSA-N
• SMILES： OCC1(CNC(=O)OCC2C=CC=CC=2)CC1(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{1-(hydroxymethyl)-2,2-dimethylcyclopropylmethyl}carbamate

Comprehensive Overview of Benzyl N-{1-(Hydroxymethyl)-2,2-dimethylcyclopropylmethyl}carbamate (CAS No. 2680702-25-2)

Benzyl N-{1-(hydroxymethyl)-2,2-dimethylcyclopropylmethyl}carbamate (CAS No. 2680702-25-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. Its unique cyclopropylmethyl structure and carbamate functional group make it a promising candidate for drug discovery and crop protection applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the scientific community has shown growing interest in cyclopropane-containing compounds like this one, as evidenced by increasing searches for "cyclopropyl derivatives in drug design" and "carbamate-based agrochemicals." The compound's sterically hindered structure contributes to its stability, making it valuable for developing long-acting formulations – a hot topic in pharmaceutical forums and research publications.

The synthesis of benzyl N-{1-(hydroxymethyl)-2,2-dimethylcyclopropylmethyl}carbamate typically involves multi-step organic reactions, with the cyclopropane ring formation being a critical step. Modern synthetic approaches focus on atom economy and green chemistry principles, addressing the current industry emphasis on sustainable production methods. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's high purity, essential for research applications.

From a biochemical perspective, the compound's carbamate moiety shows interesting interactions with enzymes, sparking discussions about its potential as a reversible enzyme inhibitor. This property aligns with current research trends exploring targeted therapies and precision medicine approaches. The hydroxymethyl group enhances water solubility, addressing a common challenge in drug development – improving bioavailability of lipophilic compounds.

In material science applications, the benzyl-protected carbamate group offers interesting possibilities for polymer modification and surface functionalization. These applications respond to the growing demand for smart materials in various industries. The compound's stability under physiological conditions makes it particularly relevant for biomedical coatings and controlled release systems.

Quality control of CAS No. 2680702-25-2 follows strict protocols, with HPLC purity typically exceeding 98%. Storage recommendations emphasize protection from moisture and light, reflecting standard practices for carbamate compounds. The compound's structure-activity relationships continue to be explored, with computational chemistry playing an increasing role in predicting its interactions – a methodology gaining traction in modern chemical research.

Recent patent literature reveals growing interest in cyclopropylmethyl carbamates for various applications, particularly in addressing drug resistance challenges. This aligns with healthcare priorities to develop next-generation therapeutics. The compound's structural novelty also makes it a subject of interest in fragment-based drug discovery, an area seeing increased investment from pharmaceutical companies.

Environmental fate studies suggest that benzyl N-{1-(hydroxymethyl)-2,2-dimethylcyclopropylmethyl}carbamate undergoes biodegradation under appropriate conditions, an important consideration given the current focus on green chemistry and environmental sustainability. Its low bioaccumulation potential makes it attractive compared to more persistent compounds, addressing regulatory concerns about chemical persistence in ecosystems.

From a commercial perspective, the compound remains a high-value specialty chemical, with demand driven by research institutions and innovative companies. Its price reflects the complexity of synthesis and purification processes. Current market trends show increasing requests for custom synthesis of such tailor-made intermediates, particularly for medicinal chemistry applications.

Future research directions for CAS No. 2680702-25-2 likely include exploring its structure-activity optimization and developing more efficient synthetic routes. The compound exemplifies how molecular complexity can be harnessed to address contemporary challenges in healthcare and agriculture, making it a noteworthy subject in modern chemical research and development.